Cas no 1876479-54-7 (2-(5-bromothiophen-3-yl)-2-ethoxyethan-1-amine)

• Product Name: 2-(5-bromothiophen-3-yl)-2-ethoxyethan-1-amine
• CAS No: 1876479-54-7
• MF: C₈H₁₂BrNOS
• MW: 250.155980110168
• CID: 5916041
• PubChem ID: 165796344
• Update Time: 2025-06-08

2-(5-bromothiophen-3-yl)-2-ethoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-3-yl)-2-ethoxyethan-1-amine
• 1876479-54-7
• EN300-1294280

• Inchi： 1S/C8H12BrNOS/c1-2-11-7(4-10)6-3-8(9)12-5-6/h3,5,7H,2,4,10H2,1H3
• InChI Key： IZPHMATXJPSIAJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C(CN)OCC

Computed Properties

• Exact Mass: 248.98230g/mol
• Monoisotopic Mass: 248.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.5Ų

Additional information on 2-(5-bromothiophen-3-yl)-2-ethoxyethan-1-amine

Introduction to 2-(5-bromothiophen-3-yl)-2-ethoxyethan-1-amine (CAS No. 1876479-54-7)

2-(5-bromothiophen-3-yl)-2-ethoxyethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1876479-54-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a thiophene core substituted with a bromine atom at the 5-position and an ethoxyethylamine side chain, has garnered attention due to its structural versatility and potential biological activity. The presence of both aromatic and aliphatic functionalities makes it a valuable scaffold for further derivatization, enabling the exploration of diverse pharmacological properties.

The compound’s structure, characterized by a 5-bromothiophen-3-yl moiety linked to an ethoxyethan-1-amine group, positions it as a promising candidate for drug discovery initiatives. Thiophene derivatives are well-documented for their role in various therapeutic applications, including antiviral, anti-inflammatory, and anticancer agents. The bromine substituent at the 5-position of the thiophene ring not only enhances its reactivity but also allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The ethoxyethan-1-amine component introduces a polar amine group and an ethoxy side chain, contributing to the compound’s solubility and interaction with biological targets. This dual functionality makes it an attractive intermediate for synthesizing more intricate molecules designed to modulate specific biological pathways. In recent years, there has been a surge in interest regarding amine-containing compounds due to their role in neurotransmitter synthesis and enzyme inhibition. The incorporation of such motifs into drug candidates often enhances their binding affinity and selectivity.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing molecules like 2-(5-bromothiophen-3-yl)-2-ethoxyethan-1-amine, facilitating the identification of lead compounds with optimized pharmacokinetic profiles. Machine learning algorithms have been particularly effective in predicting molecular properties, such as solubility, metabolic stability, and binding affinity to protein targets. These computational tools have accelerated the drug discovery process, allowing researchers to prioritize candidates for experimental validation more efficiently.

In the context of medicinal chemistry, the synthesis of 2-(5-bromothiophen-3-yl)-2-ethoxyethan-1-amine exemplifies the strategic use of heterocyclic scaffolds to develop novel therapeutic agents. The thiophene ring is known for its ability to adopt multiple conformations, which can influence its interactions with biological macromolecules. Additionally, the bromine atom serves as a handle for introducing additional functional groups through palladium-catalyzed reactions, making it a versatile building block for medicinal chemists.

The ethoxyethan-1-amine moiety is particularly noteworthy for its potential role in modulating enzyme activity. Amines are frequently involved in hydrogen bonding interactions within protein active sites, and the ethoxy group can influence hydrophobicity and solubility. Such features are critical for designing molecules that exhibit high affinity and selectivity for their intended targets. For instance, amine-containing drugs have shown promise in targeting enzymes involved in metabolic disorders and inflammatory diseases.

Current research trends indicate that thiophene derivatives continue to be extensively explored for their pharmacological potential. The structural motif is prevalent in approved drugs due to its ability to interact with various biological receptors and enzymes. The bromine substituent further enhances this utility by enabling facile modifications through transition-metal-catalyzed cross-coupling reactions. These reactions have become indispensable tools in synthetic organic chemistry, allowing for the rapid construction of complex molecular frameworks.

The 2-(5-bromothiophen-3-yl)-2-ethoxyethan-1-amine structure has been investigated in several preclinical studies aimed at identifying novel bioactive molecules. Researchers have leveraged its scaffold to develop derivatives with enhanced potency and reduced toxicity compared to parent compounds. Such studies underscore the importance of structural optimization in drug development and highlight the utility of intermediates like this one in generating lead candidates.

One notable application of this compound has been in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Thiophene-based kinase inhibitors have demonstrated efficacy in preclinical models due to their ability to disrupt aberrant signaling pathways. The presence of both bromine and amine functionalities allows for further derivatization into highly specific inhibitors by introducing additional pharmacophores that enhance binding interactions.

The pharmaceutical industry continues to invest heavily in developing new therapeutic agents based on heterocyclic scaffolds like thiophene derivatives. The versatility of these compounds makes them suitable for targeting a wide range of diseases, from infectious disorders to neurodegenerative conditions. The bromine substituent at the 5-position serves as a key functional group that enables diversification through cross-coupling reactions without compromising core structural integrity.

In conclusion,2-(5-bromothiophen-3-ylyl)-2-et hoxyethan -1-am ine (CAS No . 1876479 -54 -7) represents a significant compound with substantial potential in pharmaceutical research . Its unique structural features , including th e 5-bromo th iophen -3-y l moiety an d th e e thoxye than -1-am ine side chain , make it an invaluable intermediate f or synthesizing n ew dr ugs with improved pharmacological properties . With ongoing advancements i n synthetic methodolo gies an d computational chemistry , this com pound is poised t o play a crucial role i n future d rug discove ry efforts .